Cas no 1806322-19-9 (Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)benzoate
• CAS No: 1806322-19-9
• MF: C₁₁H₇F₃INO₃
• MW: 385.077865839005
• CID: 4956844
• Update Time: 2025-05-19

Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7F3INO3/c1-2-18-10(17)7-3-6(5-16)8(15)4-9(7)19-11(12,13)14/h3-4H,2H2,1H3
• InChI Key： ZPDOCZFFWGXDJP-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CC(C(=O)OCC)=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.7
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)benzoate

Ethyl 5-Cyano-4-Iodo-2-(Trifluoromethoxy)Benzoate: A Comprehensive Overview

Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)benzoate, with CAS No. 1806322-19-9, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and analytical chemistry. This compound is characterized by its unique structural features, which include a benzoate backbone substituted with a cyano group at the 5-position, an iodo group at the 4-position, and a trifluoromethoxy group at the 2-position. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable tool in various research and industrial applications.

The synthesis of Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)benzoate involves a series of carefully designed multi-step reactions. Researchers have employed various methodologies to construct this compound, including nucleophilic aromatic substitution, coupling reactions, and oxidation techniques. Recent advancements in catalytic systems and green chemistry have further enhanced the efficiency and sustainability of these synthetic routes. For instance, the use of palladium catalysts in cross-coupling reactions has enabled the precise installation of the iodo group at the 4-position while maintaining the integrity of other substituents.

One of the most promising applications of Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)benzoate lies in its potential as a precursor for drug development. The compound's ability to undergo further functionalization makes it an ideal candidate for exploring novel bioactive molecules. For example, researchers have utilized this compound as a starting material for synthesizing anti-inflammatory agents and anticancer drugs. The trifluoromethoxy group, in particular, has been shown to enhance the pharmacokinetic properties of such compounds by improving their solubility and bioavailability.

In addition to its role in drug discovery, Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)benzoate has also found applications in materials science. The compound's electronic properties make it suitable for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity without compromising mechanical stability. This dual functionality positions it as a versatile building block for advanced materials.

From an analytical perspective, Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)benzoate serves as a valuable reference standard for chromatographic and spectroscopic techniques. Its distinct UV-vis absorption profile and high chemical stability make it an ideal choice for calibrating instruments used in quality control and environmental monitoring. Moreover, its use as a tracer in nuclear medicine has been explored due to its compatibility with radioactive labeling techniques.

Recent research has focused on optimizing the scalability of Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)benzoate production to meet growing demand across various industries. Continuous-flow synthesis methods have been developed to enhance yield and reduce production costs while maintaining high purity levels. These advancements underscore the compound's importance as both a research tool and an industrial material.

In conclusion, Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)benzoate (CAS No. 1806322-19-9) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a versatile building block for drug development, materials science, and analytical chemistry. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.